Cas no 1421527-01-6 (N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide)

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide is a synthetic organic compound featuring a benzodioxole carboxamide moiety linked to a naphthalene-substituted hydroxypropyl group. This structure suggests potential utility in pharmaceutical or agrochemical research due to its hybrid aromatic system, which may confer binding affinity to biological targets. The presence of both polar (hydroxy, amide) and nonpolar (naphthalene, benzodioxole) functional groups enhances its solubility profile, facilitating formulation development. The compound’s rigid naphthalene core and flexible hydroxypropyl spacer could enable selective interactions with enzymes or receptors. Its synthetic versatility allows for further derivatization, making it a candidate for structure-activity relationship studies in medicinal chemistry applications.
N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide structure
1421527-01-6 structure
Product Name:N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide
CAS No:1421527-01-6
MF:C21H19NO4
MW:349.379865884781
CID:5841413
PubChem ID:71787929
Update Time:2025-06-08

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-hydroxy-3-naphthalen-1-ylpropyl)-1,3-benzodioxole-5-carboxamide
    • N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide
    • F6190-2063
    • VU0535455-1
    • N-(3-hydroxy-3-(naphthalen-1-yl)propyl)benzo[d][1,3]dioxole-5-carboxamide
    • AKOS024536846
    • 1421527-01-6
    • Inchi: 1S/C21H19NO4/c23-18(17-7-3-5-14-4-1-2-6-16(14)17)10-11-22-21(24)15-8-9-19-20(12-15)26-13-25-19/h1-9,12,18,23H,10-11,13H2,(H,22,24)
    • InChI Key: ABKLBBDMIABHFJ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NCCC(O)C3=C4C(C=CC=C4)=CC=C3)=O)C=C2OC1

Computed Properties

  • Exact Mass: 349.13140809g/mol
  • Monoisotopic Mass: 349.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.8Ų

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

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Additional information on N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1421527-01-6): A Comprehensive Overview

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1421527-01-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodioxoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide is characterized by a central benzodioxole ring system linked to a naphthalene moiety through a propyl chain. The presence of the hydroxyl group on the propyl chain adds to the compound's polarity and potential for hydrogen bonding, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory effects. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's analgesic properties. Preclinical studies have shown that N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide can effectively reduce pain responses in animal models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways, potentially through interaction with specific receptors or ion channels involved in pain signaling.

In addition to its anti-inflammatory and analgesic properties, N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide has also been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This suggests that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide is another important aspect to consider. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. The compound's ability to cross the blood-brain barrier also enhances its potential for treating central nervous system disorders.

Safety and toxicity assessments are essential for any drug candidate. Preliminary toxicological studies have indicated that N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2H-1,3-benzodioxole-5-carboxamide has a low toxicity profile at therapeutic doses. However, further investigations are needed to fully understand its safety profile and potential side effects.

In conclusion, N-[3-hydroxy-3-(naphthalen-1-y l)propyl]-2H - 1 , 3 - benzodioxol e - 5 - carboxamide (CAS No. 1421527 - 0 1 - 6 ) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As more data becomes available, this compound may play a significant role in the development of new treatments for various diseases.

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